Small molecule modulators of immune pattern recognition receptors†

RSC Chemical Biology Pub Date: 2023-10-23 DOI: 10.1039/D3CB00096F

Abstract

Pattern recognition receptors (PRRs) represent a re-emerging class of therapeutic targets for vaccine adjuvants, inflammatory diseases and cancer. In this review article, we summarize exciting developments in discovery and characterization of small molecule PRR modulators, focusing on Toll-like receptors (TLRs), NOD-like receptors (NLRs) and the cGAS-STING pathway. We also highlight PRRs that are currently lacking small molecule modulators and opportunities for chemical biology and therapeutic discovery.

Graphical abstract: Small molecule modulators of immune pattern recognition receptors
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